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Compound of Interest

Compound Name: Shmt-IN-4

Cat. No.: B15614230

Essential Safety and Handling Guide for Shmt-
IN-4

Disclaimer: As a novel research chemical, a specific Safety Data Sheet (SDS) for Shmt-IN-4 is
not publicly available. This guide is based on general safety protocols for handling new or
uncharacterized chemical compounds and information on its chemical class, pyrazolopyran
derivatives. Researchers must treat Shmt-IN-4 as potentially hazardous and exercise extreme
caution. Always consult with your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Shmt-IN-4 is a pyrazolopyran derivative that functions as an inhibitor of the enzyme serine
hydroxymethyltransferase (SHMT).[1][2][3] Due to the lack of specific toxicity data, a
conservative approach to handling is mandatory to ensure the safety of all laboratory
personnel.[4][5][6]

Key Safety and Physical Data

Without a formal SDS, definitive physical and toxicological properties of Shmt-IN-4 are
unknown. The following table outlines the necessary data points that should be requested from
the supplier or determined experimentally under controlled conditions. The provided data for
the molecular formula and weight are based on available information for a similar compound,
SHMT-IN-1.[7]
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Notes and Recommended

Property Data .
Actions
) o Handle with caution due to
Chemical Class Pyrazolopyran derivative o ] o
potential biological activity.
Data for a related compound.
Molecular Formula C18H16CI2N40 7]
] Data for a related compound.
Molecular Weight 375.25 g/mol 7]
) Handle as a fine powder,
Appearance Solid (Assumed) ] o
potential for aerosolization.[4]
Use appropriate solvent-
Solubility Soluble in DMSO resistant gloves and eye
protection.[7]
o ) Assume high toxicity. Avoid all
Acute Toxicity Data Not Available
routes of exposure.[4]
) o ) Treat as a potential
Carcinogenicity Data Not Available ]
carcinogen.[4]
o ) Treat as a potential mutagen.
Mutagenicity Data Not Available

[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure.
e Engineering Controls:

o Chemical Fume Hood: All manipulations of solid Shmt-IN-4 and its solutions must be
performed in a certified chemical fume hood.[4]

o Ventilated Balance Enclosure: Use a powder-specific ventilated enclosure when weighing
the solid compound to control aerosol generation.[4]

¢ Individual PPE:
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o Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]

o Hand Protection: Use nitrile or neoprene gloves, with double-gloving highly recommended.
Consult glove manufacturer data for breakthrough times with the solvents in use.[4]

o Body Protection: A fully fastened laboratory coat is required to protect skin and clothing.[4]

o Respiratory Protection: If handling outside of a fume hood is unavoidable, a NIOSH-
approved respirator (e.g., N95 or higher) is mandatory.[4]

Operational and Disposal Plans

A strict, step-by-step protocol minimizes risk during handling and disposal.

Handling Protocol

» Preparation: Before starting, ensure all necessary PPE is donned correctly. Confirm that the
fume hood or ventilated enclosure is operational.

» Weighing: Conduct all weighing within the ventilated enclosure. Use dedicated spatulas and
weighing containers. Securely cap the primary container immediately after dispensing.[4]

 Solubilization: In the fume hood, add solvent to the weighed compound slowly to prevent
splashing. If sonication or vortexing is needed, ensure the vessel is tightly capped. Clearly
label the final solution with the chemical name, concentration, solvent, and date.[4]

o Storage: Store Shmt-IN-4 in a clearly labeled, tightly sealed container in a designated,
ventilated, and secure area. For compounds sensitive to light or moisture, use an amber vial
inside a desiccator.[4]

Disposal Protocol

All materials contaminated with Shmt-IN-4 must be treated as hazardous waste.

o Solid Waste: All contaminated disposables (e.g., gloves, pipette tips, weighing boats) must
be placed in a dedicated, labeled hazardous waste container.[4]
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Liquid Waste: Collect all solutions containing Shmt-IN-4 in a sealed, properly labeled
hazardous waste container.[4]

Compliance: Adhere strictly to all institutional and local regulations for the disposal of
hazardous chemical waste.[4][8]

Emergency Procedures

Skin Exposure: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek prompt medical attention.[4]

Eye Exposure: Flush eyes immediately with an eyewash station for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is labored, provide oxygen. Seek
medical attention.[4]

Ingestion: DO NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate
medical attention.[4]

Spill: Evacuate the area and notify laboratory personnel. For minor spills, trained individuals
with appropriate PPE and spill kits may proceed with cleanup. For major spills, evacuate the
laboratory and contact the institutional EHS office immediately.[4]

Visual Workflow

The following diagram illustrates the essential workflow for safely handling Shmt-IN-4.
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Caption: Workflow for the safe handling of Shmt-IN-4 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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